Cas no 64609-02-5 ()

• CAS No: 64609-02-5
• MF: C₁₁H₁₅N₃O₇
• MW: 301.252702951431
• CID: 2843960
• PubChem ID: 71371593
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H15N3O7/c12-8(17)4-20-6-2-14(11(19)13-10(6)18)9-1-5(16)7(3-15)21-9/h2,5,7,9,15-16H,1,3-4H2,(H2,12,17)(H,13,18,19)/t5-,7+,9+/m0/s1
• InChI Key： DRCSUKSQMPHHKJ-MTQIGAJGSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(=C1)OCC(N)=O)=O)=O)O

Computed Properties

• Exact Mass: 301.09099983Da
• Monoisotopic Mass: 301.09099983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 151Ų